2-[4-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-6-phenyl-3,4-dihydropyrimidin-4-one
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Description
The compound “2-[4-(1,5-dimethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-6-phenyl-3,4-dihydropyrimidin-4-one” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms . The pyrazole ring in this compound is substituted with a dimethyl group and a carbonyl group linked to a piperazine ring . The molecule also contains a dihydropyrimidinone ring, which is a six-membered ring with two nitrogen atoms and a carbonyl group .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrazole ring, a piperazine ring, and a dihydropyrimidinone ring . The pyrazole ring is a five-membered aromatic heterocycle with two nitrogen atoms . The piperazine ring is a six-membered ring with two nitrogen atoms, and the dihydropyrimidinone ring is a six-membered ring with two nitrogen atoms and a carbonyl group .Chemical Reactions Analysis
The chemical reactions involving this compound are not specified in the search results. Pyrazole derivatives are known to participate in a variety of chemical reactions, including cycloadditions, condensations, and other types of reactions .Mechanism of Action
properties
IUPAC Name |
2-[4-(1,5-dimethylpyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-4-phenyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN6O2/c1-13-12-15(24-25(13)2)19(29)26-8-10-27(11-9-26)20-22-17(16(21)18(28)23-20)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3,(H,22,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFBHFYZHZQEIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(1,5-dimethylpyrazole-3-carbonyl)piperazin-1-yl]-5-fluoro-4-phenyl-1H-pyrimidin-6-one |
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